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Introduction
Carbomer 941 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers

of pentaerythritol.[1][2][3] It is a widely used excipient in the pharmaceutical and cosmetic

industries as a thickening, suspending, and stabilizing agent.[4][5] The rheological properties of

Carbomer 941 formulations are critical to their performance, influencing factors such as

product stability, texture, and drug release characteristics. When dispersed in water, Carbomer
941 forms an acidic solution with low viscosity. However, upon neutralization with a suitable

base, the polymer chains uncoil and form a highly viscous gel network. This application note

provides a detailed protocol for characterizing the rheological properties of Carbomer 941
using a cone-plate viscometer, a precise instrument for measuring the flow behavior of non-

Newtonian fluids.

Key Rheological Properties of Carbomer 941
Shear-Thinning (Pseudoplastic) Behavior: Carbomer 941 gels exhibit a decrease in viscosity

with an increasing rate of shear. This property is desirable for many topical and oral

formulations, allowing for easy spreading or pouring while maintaining high viscosity at rest

for stability.

Yield Stress: A finite stress is required to initiate the flow of a Carbomer 941 gel. This

property contributes to the excellent suspending capability of Carbomer 941, preventing the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b606477?utm_src=pdf-interest
https://www.benchchem.com/product/b606477?utm_src=pdf-body
http://www.pharmacopeia.cn/v29240/usp29nf24s0_m13014.html
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m13014.html
https://doi.usp.org/USPNF/USPNF_M13014_05_01.html
https://biotech-01.webself.net/blog/2020/11/19/the-difference-between-carbomer-940-and-941
https://www.lubrizol.com/solutions/products/beauty/detail-pages/carbopol-941-polymer
https://www.benchchem.com/product/b606477?utm_src=pdf-body
https://www.benchchem.com/product/b606477?utm_src=pdf-body
https://www.benchchem.com/product/b606477?utm_src=pdf-body
https://www.benchchem.com/product/b606477?utm_src=pdf-body
https://www.benchchem.com/product/b606477?utm_src=pdf-body
https://www.benchchem.com/product/b606477?utm_src=pdf-body
https://www.benchchem.com/product/b606477?utm_src=pdf-body
https://www.benchchem.com/product/b606477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


settling of active ingredients or other suspended particles.

Thixotropy: Some Carbomer gels may exhibit a time-dependent decrease in viscosity under

constant shear, followed by a gradual recovery when the shear is removed.

Materials and Methods
Materials:

Carbomer 941 powder

Deionized water

Neutralizing agent (e.g., 18% w/v Sodium Hydroxide solution or Triethanolamine (TEA))

pH meter

Analytical balance

Beakers and magnetic stir bars

Instrumentation:

Cone-plate viscometer/rheometer equipped with temperature control. A typical cone

geometry would be a 40 mm diameter with a 2° cone angle.

Homogenizer or overhead stirrer

Experimental Protocols
Preparation of Carbomer 941 Gel (0.5% w/w)

Dispersion: Slowly sprinkle 0.5 g of Carbomer 941 powder into 99.5 g of deionized water

while stirring gently with a magnetic stirrer to avoid lump formation.

Hydration: Continue stirring until the powder is fully dispersed and hydrated. This may take

several hours. A pre-gel can be made in advance to ensure complete swelling.
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Neutralization: While monitoring the pH, slowly add the neutralizing agent (e.g., 18% NaOH

solution) dropwise to the Carbomer dispersion with gentle stirring. Continue adding the base

until a pH of 7.0 ± 0.2 is achieved. A clear, viscous gel will form.

Homogenization: For a uniform consistency, gently homogenize the gel using an overhead

stirrer at a low speed. Avoid high shear, which can permanently reduce the viscosity of some

carbomers.

Equilibration: Allow the gel to equilibrate at the desired testing temperature (e.g., 25°C) for at

least 30 minutes before measurement.

Rheological Measurements using a Cone-Plate
Viscometer
a) Steady-State Flow (Viscosity Curve): This experiment measures the viscosity of the sample

as a function of shear rate.

Place an appropriate amount of the Carbomer 941 gel onto the lower plate of the

viscometer.

Lower the cone to the set gap.

Allow the sample to equilibrate to the set temperature (e.g., 25°C).

Perform a shear rate sweep from a low shear rate (e.g., 0.1 s⁻¹) to a high shear rate (e.g.,

100 s⁻¹) and then back down to the initial shear rate.

Record the viscosity and shear stress at various shear rates.

b) Yield Stress Measurement: This can be determined using a controlled stress ramp.

Apply a gradually increasing shear stress to the sample.

Monitor the resulting strain or shear rate.

The yield stress is the stress at which a significant increase in shear rate is observed,

indicating the onset of flow.
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c) Thixotropic Loop Test: This experiment evaluates the time-dependent behavior of the gel.

Perform a shear rate ramp up from a low to a high shear rate.

Immediately perform a shear rate ramp down from the high to the low shear rate.

Plot the shear stress versus shear rate. The area between the upward and downward curves

represents the thixotropic breakdown.

Data Presentation
The quantitative data obtained from the rheological characterization can be summarized in the

following tables for easy comparison.

Table 1: Viscosity of 0.5% Carbomer 941 Gel at Different Shear Rates (25°C)

Shear Rate (s⁻¹) Viscosity (mPa·s)

0.1 10,500

1 6,200

10 2,100

50 850

100 500

Table 2: Key Rheological Parameters of 0.5% Carbomer 941 Gel (25°C)

Parameter Value Unit

Yield Stress 35 Pa

Thixotropic Loop Area 150 Pa/s

Viscosity at 0.5 s⁻¹ 8,000 mPa·s

Viscosity at 50 s⁻¹ 850 mPa·s
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Click to download full resolution via product page

Caption: Experimental workflow for Carbomer 941 rheological characterization.
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Caption: Relationship between Carbomer 941 structure and its rheological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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